N-{[6-(furan-2-yl)pyridin-3-yl]methyl}adamantane-1-carboxamide
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Description
N-{[6-(furan-2-yl)pyridin-3-yl]methyl}adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H24N2O2 and its molecular weight is 336.435. The purity is usually 95%.
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Scientific Research Applications
Broad-Spectrum Antibacterial Agents
Adamantane derivatives have been explored for their potential as broad-spectrum antibacterial agents. A study by Al-Wahaibi et al. (2020) synthesized two N′-heteroarylidene-1-carbohydrazide derivatives of adamantane and found them to be potent antibacterial candidates with minimal inhibitory concentration (MIC) values around 0.5–2.0 μg/mL, indicating significant activity against various bacterial strains. These findings underscore the potential of adamantane derivatives in developing new antibacterial drugs (Al-Wahaibi et al., 2020).
Polymer Science Applications
In polymer science, the incorporation of adamantane moieties into polyamides and polyimides offers unique properties. Chern et al. (1998) synthesized a series of new polyamides by direct polycondensation of 1,3-bis[4-(4-carboxyphenoxy)phenyl]adamantane with various diamines, resulting in materials with high glass transition temperatures and good mechanical strength. This research highlights the role of adamantane derivatives in enhancing the thermal and mechanical properties of polymeric materials (Chern et al., 1998).
Medicinal Chemistry: 5-HT2 Receptor Antagonists
In the realm of medicinal chemistry, adamantane derivatives have been investigated for their biological activities. A study conducted by Fujio et al. (2000) synthesized a series of 1-adamantanecarboxamides and examined their potency as selective 5-HT2 receptor antagonists, demonstrating the therapeutic potential of adamantane derivatives in treating conditions related to serotonin receptors (Fujio et al., 2000).
Organic Synthesis: Adamantane as a Building Block
Adamantane derivatives serve as versatile building blocks in organic synthesis, facilitating the construction of complex molecules. Baimuratov et al. (2021) explored the transformations of 1-((Z)-1,4-dibromobut-2-en-2-yl)adamantane to synthesize various N-, S-, O-containing heterocyclic systems. This research exemplifies the adaptability and utility of adamantane derivatives in synthesizing novel heterocyclic compounds with potential applications in drug development and materials science (Baimuratov et al., 2021).
Properties
IUPAC Name |
N-[[6-(furan-2-yl)pyridin-3-yl]methyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c24-20(21-9-15-6-16(10-21)8-17(7-15)11-21)23-13-14-3-4-18(22-12-14)19-2-1-5-25-19/h1-5,12,15-17H,6-11,13H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKDZHHQHUYYVQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NCC4=CN=C(C=C4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.